Cas no 1891986-70-1 (1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 1891986-70-1
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• CID: 6289979
• PubChem ID: 117344965
• Update Time: 2025-08-03

1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1795052
• 1891986-70-1

• Inchi： 1S/C14H17FO2/c1-10-5-6-11(9-12(10)15)14(13(16)17)7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,16,17)
• InChI Key： SIHDACKFZBOFEV-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 236.12125794g/mol
• Monoisotopic Mass: 236.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(3-Fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1891986-70-1)

1-(3-Fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1891986-70-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The molecular formula of 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid is C₁₄H₁₅FO₂, with a molecular weight of approximately 236.27 g/mol. The compound features a cyclohexane ring substituted with a carboxylic acid group and a 3-fluoro-4-methylphenyl moiety. The presence of the fluorine atom and the methyl group imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

The synthesis of 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid can be achieved through various routes, including palladium-catalyzed cross-coupling reactions and Grignard reactions. One common method involves the reaction of 3-fluoro-4-methylbenzyl bromide with cyclohexanecarboxylic acid in the presence of a suitable base and catalyst. This approach allows for high yields and good regioselectivity, making it a preferred method in both academic and industrial settings.

In terms of physical properties, 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid is a white crystalline solid with a melting point ranging from 95 to 97°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical and biological assays.

The biological activities of 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages.

Beyond its anti-inflammatory effects, 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid has also shown potential as an antiproliferative agent. Studies have indicated that it can induce cell cycle arrest and apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

In addition to its therapeutic potential, 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid has been explored as a tool compound in chemical biology research. Its unique structure makes it an excellent scaffold for the development of more potent and selective analogs. For instance, researchers have used this compound as a starting point to synthesize derivatives with enhanced biological activities by modifying the substituents on the phenyl ring or the cyclohexane ring.

The safety profile of 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further safety evaluations are necessary to ensure its long-term safety in humans.

In conclusion, 1-(3-fluoro-4-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 1891986-70-1) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further highlighting its significance in the field.